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A detailed evaluation of satellite, airborne, and drone-based technologies for the accurate
measurement of methane emissions, supported by experimental data.

Introduction

The accurate quantification of methane (CH4) emissions is critical for understanding and
mitigating climate change. Remote sensing technologies have emerged as powerful tools for
detecting and measuring methane plumes from various sources, including the energy sector,
agriculture, and waste management. This guide provides a comprehensive comparison of the
performance of different remote sensing platforms and sensors, based on data from controlled
release experiments and other validation studies. The information is intended for researchers,
scientists, and professionals involved in environmental monitoring and greenhouse gas
inventory development.

Performance Comparison of Methane Remote
Sensing Platforms

The selection of a remote sensing platform for methane quantification depends on the specific
application, considering factors such as the scale of the area of interest, the required detection
limit, and the desired frequency of measurements. Satellites provide global coverage and are
suitable for identifying large emission sources and quantifying emissions at a regional scale.[1]
[2] Aircraft-based sensors offer higher spatial resolution and can be deployed for facility-level
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monitoring and targeted studies. Drones, or unmanned aerial vehicles (UAVS), provide the
highest spatial resolution and flexibility for localized leak detection and quantification.[3][4]

Quantitative Performance Data

The following tables summarize the performance of various remote sensing technologies
based on published validation studies.
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In a single-
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release test,
GHGSat
GHGSat Hyperspectral 25-50 m ~100 - quantified a
0.20 t/h (200
kg/h)
emission to
within 13%.

[5]

A multi-band
algorithm
calibrated
with ground-
truth data
from a large-
scale
controlled-

release test

demonstrated
) ) 20 m (SWIR 1,400 (as low N
Sentinel-2 Multispectral +55% the ability to
bands) as)
detect and
quantify

emissions.[6]
[7] Thereis a
trade-off
between
quantification
accuracy and
detection

accuracy.[6]
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Along with
Sentinel-2,
detected
emissions as

1,400 (as low low as 1.4 t/h

Landsat 8 Multispectral 30m -

as) (1,400 kg/h)
in a single-
blind
validation

study.[5]

Provides
daily global
mapping of
methane
TROPOMI columns,

] Hyperspectral 7 x 5.5 km - - _
(Sentinel-5P) suitable for

quantifying
emissions on
a regional
scale.[6][8]

Designed to
have a
detection
threshold of
MethaneSAT - 100 x 400 m - - .
approximatel
y 3 parts per
billion (ppb).

[9]
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) Detection o Key Findings
Airborne Quantification o
Sensor Type Threshold ( . from Validation
Platforms Uncertainty )
kg/h) Studies

Aircraft-based
remote sensing
of 151 platforms
_ Infrared
Aircraft ~5 - showed average
Spectrometers

methane
emissions of 284

kg/h .[10]

Three-quarters of

quantified
estimates from
satellites fell
Comparable to within £50% of
Aircraft (various) - - satellite-based the metered
estimates value, which is

comparable to
airplane-based
remote sensing

technologies.[5]
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Drone (UAV)
Platforms

Sensor Type

. Quantification
Emission Rate

Quantified (g/s)

Error/Uncertaint

Key Findings
from Validation
Studies

UAV

Open-Path
TDLAS

~4% (with
As low as 0.08 sufficient

sampling)

A drone-based
approach using
an open-path
TDLAS sensor
demonstrated
high accuracy in
controlled
release
experiments,
with an average
recovery rate of
98% using a
logarithmic wind

profile model.[3]

UAV

Hyperspectral

Camera

23 g/h (6.4 mg/s)
& 100 g/h (27.8
mg/s)

+11.5% & +5.6%

respectively

Controlled
release tests
showed the
system was 40 to
100 times more
sensitive than
previous
iterations and
could remotely
sense from
several hundred

meters.[11]

UAV

Real-time
Methane Imaging

System

Capable of
detecting 5000

ppm.metre up to

a range of
around 13.6m.
[12]
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Experimental Protocols

The validation of remote sensing technologies for methane quantification relies on robust
experimental protocols, primarily through controlled release experiments where a known
quantity of methane is released and measured by the sensor.

Controlled Release Facility (CRF) for DIAL Validation

A study detailing the field validation of an infrared Differential Absorption Lidar (DIAL) system
utilized a Controlled Release Facility (CRF).[13][14][15]

Methodology:

Controlled Methane Release: The CRF generates controlled methane emissions from 1.8
kg/h to 11 kg/h with a typical expanded uncertainty of approximately 0.3 kg/h .[13][14][15]

o DIAL Measurement: The DIAL system transmits two laser pulses with slightly different
wavelengths. One wavelength is absorbed by methane, while the other is not.

» Concentration Calculation: The difference in the backscattered signals of the two pulses is
related to the methane concentration along the laser path, based on the Beer-Lambert law.
[13]

o Emission Rate Determination: A 2D map of methane concentrations is created by scanning
the area downwind of the source. The emission rate is then calculated by integrating the
concentration plane with the wind vector.[13]

o Data Acquisition: The backscattered light is collected, passed through an anti-aliasing filter,
and digitized by a 12-bit Analogue-to-Digital converter at a sampling rate of 40 MHz.[13]
Data is typically averaged over 500 laser shots to reduce random noise.[13]

Single-Blind Validation of Satellite-Based Quantification

A single-blind controlled methane release experiment was conducted to test the performance
of five independent teams analyzing data from one to five different satellites.[5]

Methodology:
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o Controlled Methane Release: Methane was released at known rates ranging from 0.20 to
7.2 metric tons per hour (t/h).[5]

o Satellite Data Acquisition: Various satellites, including GHGSat, Sentinel-2, and Landsat 8,
acquired data over the release site.

» Independent Analysis: Five independent teams analyzed the satellite data to detect and
qguantify the methane emissions without prior knowledge of the release rates (single-blind).

o Performance Evaluation: The teams correctly identified 71% of all emissions.[5] Three-
quarters of the quantified estimates were within £50% of the actual metered release value.[5]

Drone-Based TDLAS Quantification with Mass-Balance

Controlled methane release experiments were used to evaluate a drone-based approach with
an open-path Tunable Diode Laser Absorption Spectroscopy (TDLAS) sensor.[3]

Methodology:
o Controlled Methane Release: Methane was released at a controlled rate.

e Drone-Based Measurement: A UAV equipped with an open-path TDLAS sensor flies
transects downwind of the emission source to measure methane concentrations.

« Wind Data Collection: Wind data is collected, and two processing strategies were compared:
a logarithmic wind profile and a constant scalar wind speed.[3]

o Emission Rate Estimation: A modified mass-balance technique is used to estimate the
emission rates from the concentration and wind data.

e Accuracy Assessment: The method demonstrated the ability to quantify emissions as low as
0.08 g/s with approximately 4% error when using the logarithmic wind profile approach,
which yielded an average recovery rate of 98%.[3]

Visualizing the Validation Workflow

The following diagrams illustrate the key workflows in the validation of remote sensing for
methane emission quantification.
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Caption: A generalized workflow for validating remote sensing methane measurements.
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Caption: The principle of Differential Absorption Lidar (DIAL) for methane detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Remote Sensing for Methane Emission Quantification:
A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1202742#validation-of-remote-sensing-for-methane-
emission-quantification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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